Cas no 1420847-71-7 (5-(bromomethyl)-2-(propan-2-yl)-1,3-thiazole)

• Product Name: 5-(bromomethyl)-2-(propan-2-yl)-1,3-thiazole
• CAS No: 1420847-71-7
• MF: C₇H₁₀BrNS
• MW: 220.129999637604
• CID: 2179941
• PubChem ID: 71632723
• Update Time: 2025-10-30

5-(bromomethyl)-2-(propan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-isopropylthiazole
• AM98781
• 5-(bromomethyl)-2-(propan-2-yl)-1,3-thiazole

• Inchi： 1S/C7H10BrNS/c1-5(2)7-9-4-6(3-8)10-7/h4-5H,3H2,1-2H3
• InChI Key： OOWCLWQOTMPWIK-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(C)C)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 5-(bromomethyl)-2-(propan-2-yl)-1,3-thiazole

5-(Bromomethyl)-2-(Propan-2-yl)-1,3-Thiazole: A Comprehensive Overview of CAS No. 1420847-71-7

5-(Bromomethyl)-2-(propan-2-yl)-1,3-thiazole (CAS No. 1420847-71-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound, characterized by its unique thiazole ring and bromomethyl functional group, offers a wide range of applications in drug discovery and chemical synthesis. In this comprehensive overview, we will delve into the structural properties, synthetic methods, and potential applications of 5-(bromomethyl)-2-(propan-2-yl)-1,3-thiazole, highlighting recent advancements and research findings.

The molecular structure of 5-(bromomethyl)-2-(propan-2-yl)-1,3-thiazole is composed of a thiazole ring with a bromomethyl group at the 5-position and an isopropyl group at the 2-position. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its biological activity and stability. The bromomethyl group, on the other hand, serves as a versatile functional handle for further chemical modifications, making 5-(bromomethyl)-2-(propan-2-yl)-1,3-thiazole an attractive starting material for various synthetic routes.

Synthetic methods for the preparation of 5-(bromomethyl)-2-(propan-2-yl)-1,3-thiazole have been extensively studied. One common approach involves the reaction of 2-isopropylthiazole with a brominating agent such as N-bromosuccinimide (NBS) or bromine (Br₂). This method typically proceeds via a radical mechanism, leading to the formation of the bromomethyl derivative. Another approach involves the substitution of a leaving group (such as a tosylate or mesylate) on the methyl group of 5-methyl-2-isopropylthiazole with bromide ion. These synthetic strategies have been optimized to achieve high yields and purity, making 5-(bromomethyl)-2-(propan-2-yl)-1,3-thiazole readily accessible for further applications.

In the realm of medicinal chemistry, 5-(bromomethyl)-2-(propan-2-yl)-1,3-thiazole has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a key intermediate in the synthesis of thiazole-based inhibitors targeting various enzymes and receptors. One notable example is its use in the synthesis of thiazole-containing compounds that exhibit potent anti-inflammatory and anti-cancer activities. These compounds have been shown to inhibit key signaling pathways involved in disease progression, making them attractive candidates for further preclinical and clinical evaluation.

Beyond its medicinal applications, 5-(bromomethyl)-2-(propan-2-yl)-1,3-thiazole has also found utility in materials science and chemical catalysis. The bromomethyl group can be readily functionalized to introduce various substituents, enabling the synthesis of thiazole derivatives with tailored properties. For example, researchers have used this compound to synthesize thiazole-based ligands for metal catalysts, which have demonstrated enhanced catalytic activity in cross-coupling reactions and other important transformations. Additionally, thiazole derivatives derived from 5-(bromomethyl)-2-(propan-2-yl)-1,3-thiazole have been employed in the development of functional materials with applications in electronics and sensing technologies.

The physical and chemical properties of 5-(bromomethyl)-2-(propan-2-yl)-1,3-thiazole are well-characterized. It is typically obtained as a colorless or pale yellow liquid with a characteristic odor. The compound is stable under standard laboratory conditions but should be stored away from strong oxidizing agents and moisture to prevent degradation. Its solubility profile allows for easy handling in common organic solvents such as dichloromethane (DCM), dimethylformamide (DMF), and tetrahydrofuran (THF). These properties make it suitable for use in a wide range of synthetic protocols.

In conclusion, 5-(bromomethyl)-2-(propan-2-yl)-1,3-thiazole (CAS No. 1420847-71-7) is a valuable compound with diverse applications in medicinal chemistry, materials science, and chemical synthesis. Its unique structural features and versatile reactivity make it an attractive starting material for the development of novel bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.